N-[2-(1H-benzimidazol-2-yl)phenyl]-3-phenylsulfanylpropanamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C22H19N3OS/c26-21(14-15-27-16-8-2-1-3-9-16)23-18-11-5-4-10-17(18)22-24-19-12-6-7-13-20(19)25-22/h1-13H,14-15H2,(H,23,26)(H,24,25)
• InChI Key: WHNODIKZVXPNKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4N3
• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol

Description

Benzimidazole derivatives are a class of compounds that have a wide range of biological activities. They are characterized by a fused benzene and imidazole ring structure. The specific compound you’re asking about seems to be a benzimidazole derivative with additional phenyl and propanamide groups, but without specific literature or database entries for this compound, it’s difficult to provide a detailed description.

Molecular Structure Analysis

Benzimidazole derivatives often have planar molecular structures due to the conjugated π-system of the benzimidazole ring. The presence of additional substituent groups can influence the overall geometry and electronic structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of benzimidazole derivatives is influenced by the electron-rich nature of the benzimidazole ring and the presence of substituent groups. They can undergo various reactions such as alkylation, acylation, and nucleophilic substitution, depending on the specific structure of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives depend on their specific structure. They often have high thermal stability and good fluorescence properties. The presence of different substituent groups can significantly influence properties such as solubility, melting point, and spectral characteristics.

Scientific Research Applications

Anticancer Activity

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DNA Interaction

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Synthesis of Other Compounds

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Inhibition of Carbonic Anhydrase Isoforms

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Mechanism of Action

Target of Action

Benzimidazole derivatives have been reported to exhibit a wide range of pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory effects .

Mode of Action

A related pd(ii) complex derived from a similar benzimidazole compound has been reported to exhibit tumor inhibitory activity due to its antiangiogenic effect and promotion of apoptosis .

Biochemical Pathways

Benzimidazole derivatives have been reported to interact with various biochemical pathways, depending on their specific targets .

Result of Action

A related pd(ii) complex derived from a similar benzimidazole compound has been reported to exhibit excellent antiproliferative potency against various carcinoma cell lines .

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives depend on their specific structure and properties. Some benzimidazole derivatives can be harmful if swallowed, inhaled, or in contact with skin.

Future Directions

Benzimidazole derivatives are a promising class of compounds in medicinal chemistry due to their wide range of biological activities. Future research could focus on the design and synthesis of new benzimidazole derivatives with improved activity and selectivity for specific biological targets.